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Compound of Interest

Compound Name: Acid Green 25

Cat. No.: B7798398

For Researchers, Scientists, and Drug Development Professionals

Acid Green 25, also known by its synonyms C.I. 61570, Alizarine Cyanine Green F, and D&C
Green No. 5, is a synthetic dye with broad applications in textiles, cosmetics, and biological
staining.[1][2] While a valuable tool in various scientific endeavors, a thorough understanding of
its health and safety profile is paramount for researchers, scientists, and drug development
professionals. This technical guide provides an in-depth overview of the health and safety
considerations, quantitative toxicological data, and detailed experimental protocols for handling
Acid Green 25.

Toxicological Data Summary

Comprehensive analysis of available toxicological data is crucial for a complete risk
assessment. The following tables summarize the key quantitative findings from acute toxicity
and irritation studies.

Table 1: Acute Toxicity of Acid Green 25

Test Species Route Endpoint Value Reference
Acute Oral
o Rat Oral LD50 >5000 mg/kg [3]
Toxicity
Acute Oral
o Mouse Oral LD50 6700 mg/kg [3]
Toxicity
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Table 2: Irritation Potential of Acid Green 25

Test Species Dose Exposure Result Reference
Skin Irritation Rabbit 500 mg 24 hours Mild [3]
Eye Irritation Rabbit 500 mg 24 hours Mild [3]

Hazard Identification and Precautionary Measures

Acid Green 25 is a dark blue-green powder that is soluble in water.[2] While not classified as
acutely toxic via ingestion, it is considered a hazardous substance and may cause irritation to
the skin, eyes, and respiratory tract upon contact or inhalation.[1][3] Long-term exposure to
high concentrations of the dust may have cumulative health effects.[1]

Key Hazards:

Skin Irritation: Prolonged or repeated contact may cause redness and irritation.[3]

Eye Irritation: May cause transient discomfort, tearing, and redness.[1]

Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.[3]

Aquatic Hazard: Harmful to aquatic organisms, with the potential for long-term adverse
effects in the aquatic environment.[1]

Personal Protective Equipment (PPE)

To mitigate the risks associated with handling Acid Green 25, the use of appropriate personal

protective equipment is mandatory.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Purpose

Safety glasses with side

Eye Protection shields or chemical safety

goggles.

To prevent eye contact with the

powder.

_ Chemically resistant gloves
Hand Protection o
(e.qg., nitrile rubber).

To prevent skin contact.

NIOSH/MSHA-approved

Respiratory Protection ]
respirator.

To prevent inhalation of dust,
especially when engineering

controls are insufficient.

) Laboratory coat or other
Body Protection ] ]
protective clothing.

To prevent skin contamination.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is essential to ensure a safe laboratory

environment. The following workflow diagram outlines the key steps for the safe management

of Acid Green 25.
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Safe Handling and Storage Workflow for Acid Green 25
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Safe handling and storage workflow for Acid Green 25.
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First Aid Measures

In the event of exposure to Acid Green 25, the following first aid measures should be taken

immediately:

After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention if irritation persists.[3]

After Skin Contact: Flush skin with plenty of soap and water. Remove contaminated clothing
and wash before reuse. Seek medical attention if irritation develops or persists.[3]

After Inhalation: Remove from exposure to fresh air immediately. If breathing is difficult, give
oxygen. If not breathing, give artificial respiration. Seek medical attention.[3]

After Ingestion: If the victim is conscious and alert, give 2-4 cupfuls of milk or water. Never
give anything by mouth to an unconscious person. Seek medical attention.[3]

Experimental Protocols

The toxicological data presented in this guide are primarily derived from standardized tests.

Below are detailed methodologies for the key experiments cited.

OECD Test Guideline 404: Acute Dermal
Irritation/Corrosion (Draize Skin Test)

This test is designed to assess the potential of a substance to cause skin irritation.

Test Animals: Healthy young adult albino rabbits are used.

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the trunk is
clipped.

Application: A dose of 0.5 g of the solid test substance (moistened with a small amount of a
suitable solvent if necessary) is applied to a small area (approximately 6 cm?) of the clipped
skin and covered with a gauze patch and non-irritating tape.

Exposure: The exposure period is 4 hours.
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o Observation: After the exposure period, the patch is removed, and the skin is examined for
erythema and edema at 1, 24, 48, and 72 hours after removal. The reactions are scored
according to a standardized scale.

OECD Test Guideline 405: Acute Eye Irritation/Corrosion
(Draize Eye Test)

This test evaluates the potential of a substance to cause eye irritation or damage.
o Test Animals: Healthy young adult albino rabbits are used.

o Application: A dose of 0.1 g of the solid test substance is placed in the conjunctival sac of
one eye of each animal. The eyelids are gently held together for about one second. The
other eye serves as a control.

o Observation: The eyes are examined for ocular reactions (in the cornea, iris, and
conjunctiva) at 1, 24, 48, and 72 hours after application. The reactions are scored based on
a standardized grading system.

OECD Test Guideline 406: Skin Sensitization (Guinea Pig
Maximisation Test - GPMT)

This test is used to determine if a substance has the potential to cause skin sensitization
(allergic contact dermatitis).

e Test Animals: Young adult guinea pigs are used.
 Induction Phase:

o Intradermal Induction: The test substance is injected intradermally into a shaved area on
the shoulder, both with and without an adjuvant (Freund's Complete Adjuvant) to enhance
the immune response.

o Topical Induction: One week after the injections, the test substance is applied topically to
the same area and covered with an occlusive dressing for 48 hours.
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o Challenge Phase: Two weeks after the topical induction, a non-irritating concentration of the
test substance is applied topically to a freshly clipped area on the flank of both the test and
control animals.

o Observation: The challenge sites are observed for skin reactions (erythema and edema) at
24 and 48 hours after patch removal. The incidence and severity of the reactions in the test
group are compared to the control group.

Genotoxicity and Carcinogenicity

The genotoxic and carcinogenic potential of Acid Green 25 has been investigated, though data
is limited and in some cases, inconclusive.

o Genotoxicity: Some studies have suggested that Acid Green 25 may have mutagenic
properties in bone-marrow cells of mice.[4] However, a comprehensive evaluation by the
Scientific Committee on Consumer Safety (SCCS) concluded that Acid Green 25 can be
considered to have no in vivo genotoxic potential.

o Carcinogenicity: Long-term studies in mice and rats did not find a significant increase in
tumor frequency. However, these studies have been noted as being incompletely reported,
making it difficult to draw a definitive conclusion.

Conclusion

Acid Green 25 is a valuable chemical for various research and development applications. A
comprehensive understanding and implementation of the health and safety guidelines outlined
in this document are critical for minimizing risk and ensuring the well-being of laboratory
personnel. Adherence to proper handling procedures, consistent use of personal protective
equipment, and preparedness for emergency situations are the cornerstones of safely working
with this compound. Researchers should always consult the most up-to-date Safety Data Sheet
(SDS) provided by the supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-acid-green-25]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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